Kushenol I
Kushenol I
Brand Name:
Vulcanchem
CAS No.:
99119-69-4
VCID:
VC0150299
InChI:
InChI=1S/C26H30O7/c1-13(2)6-7-15(14(3)4)10-18-20(29)12-21(32-5)22-23(30)24(31)26(33-25(18)22)17-9-8-16(27)11-19(17)28/h6,8-9,11-12,15,24,26-29,31H,3,7,10H2,1-2,4-5H3/t15-,24+,26-/m0/s1
SMILES:
CC(=CCC(CC1=C(C=C(C2=C1OC(C(C2=O)O)C3=C(C=C(C=C3)O)O)OC)O)C(=C)C)C
Molecular Formula:
C26H30O7
Molecular Weight:
438.5 g/mol
Kushenol I
CAS No.: 99119-69-4
Reference Standards
VCID: VC0150299
Molecular Formula: C26H30O7
Molecular Weight: 438.5 g/mol
| CAS No. | 99119-69-4 |
|---|---|
| Product Name | Kushenol I |
| Molecular Formula | C26H30O7 |
| Molecular Weight | 438.5 g/mol |
| IUPAC Name | (2S,3S)-2-(2,4-dihydroxyphenyl)-3,7-dihydroxy-5-methoxy-8-[(2S)-5-methyl-2-prop-1-en-2-ylhex-4-enyl]-2,3-dihydrochromen-4-one |
| Standard InChI | InChI=1S/C26H30O7/c1-13(2)6-7-15(14(3)4)10-18-20(29)12-21(32-5)22-23(30)24(31)26(33-25(18)22)17-9-8-16(27)11-19(17)28/h6,8-9,11-12,15,24,26-29,31H,3,7,10H2,1-2,4-5H3/t15-,24+,26-/m0/s1 |
| Standard InChIKey | QKEDJCCCNZWOBS-IAVPUSHASA-N |
| Isomeric SMILES | CC(=CC[C@H](CC1=C2C(=C(C=C1O)O)C(=O)C(=C(O2)C3=C(C=C(C=C3)O)O)O)C(=C)C)C |
| SMILES | CC(=CCC(CC1=C(C=C(C2=C1OC(C(C2=O)O)C3=C(C=C(C=C3)O)O)OC)O)C(=C)C)C |
| Canonical SMILES | CC(=CCC(CC1=C2C(=C(C=C1O)O)C(=O)C(=C(O2)C3=C(C=C(C=C3)O)O)O)C(=C)C)C |
| PubChem Compound | 5481237 |
| Last Modified | Nov 11 2021 |
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